Cas no 400083-85-4 (3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2-chloro-4,5-difluorobenzoate)

• Product Name: 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2-chloro-4,5-difluorobenzoate
• CAS No: 400083-85-4
• MF: C₂₀H₁₄ClF₂NO₄S
• MW: 437.84427022934
• CID: 5228461
• Update Time: 2026-03-07

3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2-chloro-4,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2-chloro-4,5-difluorobenzoate
• Benzoic acid, 2-chloro-4,5-difluoro-, 4,6-dimethyl-3-(phenylsulfonyl)-2-pyridinyl ester

• Inchi： 1S/C20H14ClF2NO4S/c1-11-8-12(2)24-19(18(11)29(26,27)13-6-4-3-5-7-13)28-20(25)14-9-16(22)17(23)10-15(14)21/h3-10H,1-2H3
• InChI Key： OUADNAYNVDLFHV-UHFFFAOYSA-N
• SMILES： C(OC1=NC(C)=CC(C)=C1S(C1=CC=CC=C1)(=O)=O)(=O)C1=CC(F)=C(F)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2-chloro-4,5-difluorobenzoate

3-(Benzenesulfonyl)-4,6-Dimethylpyridin-2-yl 2-Chloro-4,5-Difluorobenzoate (CAS No. 400083-85-4)

The compound 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2-chloro-4,5-difluorobenzoate (CAS No. 400083-85-4) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoate esters and features a unique combination of functional groups, including a benzenesulfonyl group, methyl substituents on the pyridine ring, and a chloro-difluoro-substituted benzoate moiety. Its intricate structure makes it a valuable candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. The presence of the benzenesulfonyl group introduces electronic properties that enhance the molecule's reactivity in certain chemical transformations. Additionally, the pyridine ring with methyl substituents at positions 4 and 6 contributes to its stability and solubility in organic solvents. The benzoate moiety, with its chloro and difluoro substituents, imparts additional electronic and steric effects that are crucial for its interactions with biological systems.

One of the most notable advancements in the study of 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2-chloro-4,5-difluorobenzoate involves its role in medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of novel kinase inhibitors. The compound's ability to form stable ester linkages with various biologically relevant acids has made it a versatile building block in drug design. Furthermore, its fluorinated substituents have been shown to enhance metabolic stability and bioavailability when incorporated into drug candidates.

The synthesis of 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2-chloro-4,5-difluorobenzoate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzenesulfonyl intermediate through sulfonation reactions and subsequent coupling with the pyridine derivative via nucleophilic aromatic substitution. The final step involves esterification with the appropriately substituted benzoic acid to yield the target compound.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the range of 270–310 nm, which are attributed to π→π* transitions within the aromatic rings. These properties make it suitable for use in fluorescence-based assays and other analytical techniques.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2-chloro-4,5-difluorobenzoate with greater accuracy. Molecular docking studies have shown that this compound has potential binding affinity for several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs targeting various diseases such as cancer and neurodegenerative disorders.

The environmental impact of 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2-chloro-4,5-difluorobenzoate has also been a subject of recent research. Studies conducted under controlled laboratory conditions indicate that this compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis pathways. Its persistence in aquatic environments suggests that careful consideration must be given to its disposal methods to minimize ecological risks.

In conclusion, 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2-chloro-4,5-difluorobenzoate (CAS No. 400083-85-4) is a multifaceted organic compound with significant potential across diverse scientific disciplines. Its unique structural features make it an invaluable tool for researchers working on drug development, material synthesis, and environmental chemistry. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in advancing modern science.